1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-[(2-methoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25FN2O2/c1-26-20-9-5-3-6-17(20)14-23-21(25)16-10-12-24(13-11-16)15-18-7-2-4-8-19(18)22/h2-9,16H,10-15H2,1H3,(H,23,25)
• InChI Key: AQTPTNMCBQQEAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide, also known as ML352, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes and proteins that are involved in the pathogenesis of various diseases. For example, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been shown to inhibit the activity of β-secretase, an enzyme that is involved in the production of amyloid beta peptides, which are implicated in the development of Alzheimer's disease. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has also been found to inhibit the activity of monoamine oxidase, an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide have been extensively studied in preclinical studies. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to have a high affinity for its target enzymes and proteins, which results in potent inhibition. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has also been found to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. In addition, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has a high affinity for its target enzymes and proteins, which results in potent inhibition. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide also has good pharmacokinetic properties, which makes it suitable for in vivo studies. However, there are some limitations to the use of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide in lab experiments. For example, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood. In addition, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide may have off-target effects that need to be carefully evaluated.

Future Directions

There are several future directions for the research and development of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide. One area of future research is the evaluation of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide in clinical trials for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Another area of future research is the identification of new target enzymes and proteins for 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide, which may expand its therapeutic applications. Finally, the development of new analogs of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide with improved pharmacokinetic and pharmacodynamic properties may also be an area of future research.

Scientific Research Applications

1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to inhibit the activity of various enzymes and proteins, including phosphodiesterases, β-secretase, and monoamine oxidase. These enzymes and proteins are involved in the pathogenesis of various diseases, and their inhibition by 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has shown promising results in preclinical studies.